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Compound of Interest

Compound Name: Fenhexamid-d10
Cat. No.: B15295614
Get Quote
. J

An in-depth review of available safety and technical data for Fenhexamid-d10 indicates that a
comprehensive Safety Data Sheet (SDS) specifically for the deuterated isotopologue is not
readily available. Standard practice for such labeled compounds often involves referencing the
SDS of the unlabeled parent compound, Fenhexamid, for detailed safety information. This
guide synthesizes the available data for Fenhexamid and supplements it with specific
information for Fenhexamid-d10 where available, presenting it in a format suitable for
researchers, scientists, and drug development professionals.

Substance Identification

Fenhexamid-d10 is the deuterated form of Fenhexamid, a foliar fungicide. The deuterium
labeling is typically on the cyclohexane ring.
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Identifier Data Source

Analyte Name Fenhexamid-d10 [1112]

N-(2,3-Dichloro-4-
hydroxyphenyl)-1-

Synonyms yaroxypheny) [1][2]
methyl(cyclohexane-

d10)carboxamide

CAS Number 1246815-53-1 [1]
Molecular Formula C14H7D10CI2NO2

Molecular Weight 312.26 g/mol

Unlabeled CAS Number 126833-17-8

Physical and Chemical Properties

The following data pertains to the unlabeled Fenhexamid. It is anticipated that the properties of
Fenhexamid-d10 will be very similar.

Property Value Source
Physical State White powder

Melting Point 153 °C

Boiling Point 320 °C

Flash Point > 150 °C (> 302 °F)

Density 1.34 at 20 °C

3x 10~ mm Hg at 20 °C
Vapor Pressure

(Extrapolated)
Partition Coefficient (n-

log Kow = 3.51
octanol/water)
Dissociation Constant (pKa) 7.3
Solubility in Water No data available
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Hazard Identification and Classification

The hazard classification for Fenhexamid is as follows:

Classification Hazard Statement Pictogram Source

Hazardous to the ) )
. ) H411: Toxic to aquatic
aquatic environment -

) life with long lasting GHSO09 (Environment)
chronic hazard,
effects
Category 2
Acute toxicity -
Inhalation o GHSO06 (Skull and
) H330: Fatal if inhaled
(Dusts/Mists), crossbones)

Category 2

Note: There can be variations in classification between suppliers and regulatory bodies.
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Sample & Standard Preparation
Water Sample Reference Standard
(Dilute if necessary) (Prepare stock and dilutions)

-

~N

HPLC Analysivs

anect into HPLC System)

Isocratic Separation
(50:50 ACN:Water)

(UV Detection at 210 nm)
NG J

4 Data Processing )

v
@uantify using Calibration Curve)

Final Concentration
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Isolate Spill Area
(Rope off, keep people away)

Wear Appropriate PPE
(Gloves, respirator, safety glasses)

Prevent Environmental Release
(Avoid entry into drains/rivers)

Clean-up Procedure
(Sweep dust into airtight container)

y

Dispose of Waste
(Follow regulations)

Decontaminate Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Fenhexamid-d10 | CAS 1246815-53-1 | LGC Standards [Igcstandards.com]
e 2. scbt.com [scbt.com]

» To cite this document: BenchChem. [safety data sheet for Fenhexamid-d10]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15295614/docs#safety-data-sheet-for-fenhexamid-
d10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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